Cas no 35015-91-9 (3-amino-1,2-dihydroquinoxalin-2-one)

• Product Name: 3-amino-1,2-dihydroquinoxalin-2-one
• CAS No: 35015-91-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD17676279
• CID: 295270
• PubChem ID: 4738040
• Update Time: 2025-05-25

3-amino-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-amino-
• 3-amino-1H-quinoxalin-2-one
• 3-Amino-2H-1,4-benzoxazin-2-one
• 2-Quinoxalinol,3-amino- (8CI)
• 3-Aminoquinoxalin-2(1H)-one
• 3-amino-1,2-dihydroquinoxalin-2-one
• BDBM50402369
• InChI=1/C8H7N3O/c9-7-8(12)11-6-4-2-1-3-5(6)10-7/h1-4H,(H2,9,10)(H,11,12)
• 3-aminoquinoxalin-2-one
• CHEMBL1652555
• QBBADXPVZMYLKN-UHFFFAOYSA-
• 3-amino-2(1H)-quinoxalinone
• 2-amino-3-hydroxyquinoxaline
• AKOS005605903
• AKOS001729163
• DTXSID70406176
• 3-aminoquinoxalin-2-ol
• 35015-91-9
• CS-0054703
• PB34919
• AN-970/40217538
• AKOS015899426
• SCHEMBL503219
• 2-Quinoxalinol, 3-amino-
• SCHEMBL8001010
• STK784329
• STK694397
• 3-imino-3,4-dihydroquinoxalin-2(1H)-one
• 3-AMINO-QUINOXALINE-2-OL

• MDL： MFCD17676279
• Inchi： 1S/C8H7N3O/c9-7-8(12)11-6-4-2-1-3-5(6)10-7/h1-4H,(H2,9,10)(H,11,12)
• InChI Key： QBBADXPVZMYLKN-UHFFFAOYSA-N
• SMILES： O=C1C(N)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 375.6 °C at 760 mmHg
• Flash Point: 181 °C
• PSA: 67.48

3-amino-1,2-dihydroquinoxalin-2-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on 3-amino-1,2-dihydroquinoxalin-2-one

3-Amino-1,2-Dihydroquinoxalin-2-One: A Comprehensive Overview

The compound 3-amino-1,2-dihydroquinoxalin-2-one (CAS No. 35015-91-9) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the quinoxaline family, which has garnered considerable attention due to its versatile applications in drug discovery, materials science, and synthetic chemistry. The quinoxaline skeleton is a fused bicyclic structure composed of two nitrogen atoms, which imparts unique electronic properties and makes it a valuable building block for various functional molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-amino-1,2-dihydroquinoxalin-2-one and its derivatives. Researchers have explored diverse strategies, including one-pot synthesis, microwave-assisted reactions, and catalytic processes, to optimize the production of this compound. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using transition metal catalysts to achieve high selectivity in the formation of dihydroquinoxaline derivatives.

The antioxidant properties of 3-amino-1,2-dihydroquinoxalin-2-one have been extensively studied due to its potential application in combating oxidative stress-related diseases. Experimental data indicate that this compound exhibits robust radical scavenging activity, making it a promising candidate for pharmaceutical applications. Moreover, its ability to modulate cellular signaling pathways has been highlighted in recent studies, suggesting its role in anti-inflammatory and neuroprotective therapies.

In the context of materials science, 3-amino-1,2-dihydroquinoxalin-2-one has emerged as a key component in the development of advanced materials such as conductive polymers and organic semiconductors. Its unique electronic configuration allows for efficient charge transport properties, which are critical for applications in organic electronics. A research article in *Advanced Materials* reported the successful integration of this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The pharmacokinetic profile of 3-amino-1,2-dihydroquinoxalin-2-one has also been investigated to assess its suitability as an orally bioavailable drug candidate. Preclinical studies reveal favorable absorption and metabolism characteristics, indicating its potential for systemic delivery. Furthermore, computational modeling techniques have been employed to predict its binding affinity to various therapeutic targets, providing insights into its mechanism of action at the molecular level.

Despite its numerous advantages, the practical implementation of 3-amino-1,2-dihydroquinoxalin-2-one faces challenges related to scalability and cost-effectiveness. Efforts are underway to develop cost-efficient synthesis routes and scalable production methods that can meet the demands of large-scale applications. Collaborative research between academia and industry is expected to address these challenges and pave the way for commercialization.

In conclusion, 3-amino-1,2-dihydroquinoxalin-2-one (CAS No. 35015-91-9) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact across multiple disciplines. With ongoing research unraveling its multifaceted properties and applications, this compound is poised to play a pivotal role in advancing both therapeutic interventions and material innovations.